Cas no 2228758-38-9 (1-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylethan-1-ol)

• Product Name: 1-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylethan-1-ol
• CAS No: 2228758-38-9
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 5771090
• PubChem ID: 165679458
• Update Time: 2025-08-02

1-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1767056
• 2228758-38-9
• 1-[1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropyl]ethan-1-ol
• 1-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylethan-1-ol

• Inchi： 1S/C13H18OS/c1-9(14)13(6-7-13)11-8-15-12-5-3-2-4-10(11)12/h8-9,14H,2-7H2,1H3
• InChI Key： XGZCRQLJZYLPQA-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C(=C1)C1(C(C)O)CC1

Computed Properties

• Exact Mass: 222.10783637g/mol
• Monoisotopic Mass: 222.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylethan-1-ol

1-1-(4,5,6,7-Tetrahydro-1-Benzothiophen-3-yl)Cyclopropylethan-1-ol: Exploring the Potential and Applications

The compound with CAS No. 2228758-38-9, commonly referred to as 1-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylethan-1-ol, has garnered significant attention in the scientific community due to its unique chemical structure and potential applications. This compound is a derivative of benzothiophene, a heterocyclic aromatic compound with sulfur atoms, which has been extensively studied for its versatile properties. The presence of the cyclopropane ring and hydroxyl group further enhances its reactivity and functional versatility.

Benzothiophene derivatives have been a focal point in organic chemistry research due to their ability to participate in various catalytic reactions. Recent studies have highlighted the role of such compounds in asymmetric synthesis, where they serve as valuable building blocks for constructing complex molecular architectures. The cyclopropane ring in this compound adds an extra layer of complexity, enabling it to engage in unique bonding interactions that are not observed in simpler systems.

One of the most promising applications of 1-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylethan-1-ol lies in its potential use as a precursor for drug development. The hydroxyl group at the ethanolic position allows for further functionalization, making it a versatile intermediate in medicinal chemistry. Researchers have explored its ability to form bioactive molecules through various coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig couplings.

Moreover, the compound's sulfur-containing heterocyclic framework has been linked to antioxidant and anti-inflammatory properties. Recent experimental data suggest that derivatives of benzothiophene exhibit significant radical scavenging activity, which could be harnessed in developing novel therapeutic agents for oxidative stress-related diseases. The cyclopropane ring further enhances these properties by stabilizing reactive intermediates during metabolic processes.

In terms of synthesis, this compound is typically prepared via a multi-step process involving the coupling of benzothiophene derivatives with cyclopropane-containing alcohols. The reaction conditions are optimized to ensure high yields and selectivity. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically enriched versions of this compound, which are crucial for pharmacological studies.

The benzothiophene moiety also plays a pivotal role in materials science applications. Its aromaticity and sulfur content make it suitable for use in organic semiconductors and optoelectronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in organic light-emitting diodes (OLEDs). These applications underscore the compound's versatility across multiple disciplines.

Environmental scientists have also taken interest in this compound due to its potential role in bioremediation processes. Studies indicate that certain benzothiophene derivatives can enhance the degradation of persistent organic pollutants (POPs) by promoting microbial activity. The presence of hydroxyl groups further improves their solubility and bioavailability, making them promising candidates for environmental cleanup technologies.

In conclusion, 1-1-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)cyclopropylethan-1-ol represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental technology. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions across these fields. As ongoing studies continue to uncover new properties and uses for this compound, its significance within the scientific community is expected to grow further.